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Compound of Interest

Compound Name: Methyl 3-butenoate

Cat. No.: B1585572 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents like Methyl 3-butenoate are paramount for laboratory safety and

environmental compliance. This document provides a comprehensive guide to the necessary

personal protective equipment (PPE), operational procedures, and disposal plans for Methyl 3-
butenoate.

Quantitative Data Summary
A clear understanding of the physical and chemical properties of Methyl 3-butenoate is the

first step in safe handling. The following table summarizes key quantitative data for this

compound.[1][2][3][4]
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Property Value

Molecular Formula C5H8O2[1]

Molecular Weight 100.12 g/mol [1]

Appearance Colorless to light yellow liquid

Boiling Point 112 °C[3][4]

Flash Point 20 °C (68 °F) - closed cup

Density 0.939 g/mL at 25 °C[4]

Refractive Index 1.409 at 20 °C[3]

Vapor Pressure 57.3 mmHg at 25 °C (estimated)[2]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure to Methyl 3-butenoate. The

following table outlines the minimum required PPE.
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Body Part Required PPE
Specifications and
Rationale

Eyes/Face
Safety Goggles and Face

Shield

Chemical splash goggles are

required. A face shield should

be worn over the goggles

when there is a significant risk

of splashing.

Hands Chemical-Resistant Gloves

Nitrile gloves are suitable for

incidental contact. For

prolonged or immersive

contact, heavier-duty gloves

such as butyl rubber are

recommended. Always inspect

gloves for degradation or

punctures before use.

Respiratory Organic Vapor Respirator

When working outside of a

chemical fume hood or when

vapor concentrations may be

high, a NIOSH-approved

respirator with organic vapor

cartridges is necessary. 3M

6001 or 6003 series cartridges

are appropriate for organic

vapors.[5][6][7][8]

Body Laboratory Coat

A flame-resistant lab coat

should be worn, especially

when handling larger volumes

(>1 liter).[9] Ensure the lab

coat is fully buttoned.

Feet Closed-Toe Shoes

Full-length pants and closed-

toe shoes are required at all

times in the laboratory to

protect against spills.[9]
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Operational Plan: Safe Handling Protocol
Adherence to a strict operational plan is crucial for minimizing the risks associated with

handling this flammable liquid.

Engineering Controls
Ventilation: All work with Methyl 3-butenoate must be conducted in a properly functioning

chemical fume hood to minimize the inhalation of vapors.[9]

Ignition Sources: Keep the work area free of ignition sources such as open flames, hot

plates, and spark-producing equipment.[10][11] Use non-sparking tools when handling

containers.

Eyewash and Safety Shower: Ensure that a calibrated and unobstructed eyewash station

and safety shower are readily accessible in the immediate work area.

Pre-Handling Procedure
Review Safety Data Sheet (SDS): Before beginning work, thoroughly read and understand

the SDS for Methyl 3-butenoate.

Inspect PPE: Check all PPE for integrity and proper fit.

Prepare Work Area: Ensure the chemical fume hood is clean, uncluttered, and the sash is at

the appropriate working height.

Assemble Materials: Gather all necessary equipment and reagents before introducing

Methyl 3-butenoate to the work area.

Handling Procedure
Don PPE: Put on all required personal protective equipment as specified in the table above.

Grounding: When transferring from a larger container (≥ 5 gallons), ensure both containers

are properly grounded and bonded to prevent static discharge.[10]
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Dispensing: Carefully dispense the required amount of Methyl 3-butenoate, avoiding

splashing. Keep the container sealed when not in use.

Heating: If heating is required, use a water bath, heating mantle, or other controlled heating

source. Never use an open flame.[10]

Post-Handling Procedure
Decontamination: Clean the work area and any contaminated equipment with an appropriate

solvent, followed by soap and water.

Doff PPE: Remove PPE in the correct order to avoid cross-contamination.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of Methyl 3-butenoate.
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Disposal Plan
Proper disposal of Methyl 3-butenoate and contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection
Waste Container: Collect all Methyl 3-butenoate waste in a designated, properly labeled,

and sealed hazardous waste container. The container should be compatible with flammable

organic liquids.

Labeling: The waste container must be clearly labeled with "Hazardous Waste," "Flammable

Liquid," and the full chemical name, "Methyl 3-butenoate."[12] If mixed with other solvents,

list all components and their approximate percentages.[12]

Contaminated Materials: Any materials contaminated with Methyl 3-butenoate (e.g., gloves,

absorbent pads, pipette tips) must also be disposed of as hazardous waste.

Storage of Hazardous Waste
Location: Store the hazardous waste container in a designated, well-ventilated, and cool

area, away from heat and ignition sources.

Secondary Containment: The waste container should be kept in secondary containment to

prevent spills.

Disposal Procedure
Collection: Once the hazardous waste container is full, or on a regular schedule, arrange for

its collection by the institution's Environmental Health and Safety (EHS) department or a

licensed hazardous waste disposal contractor.

Documentation: Complete all necessary waste disposal forms as required by your institution.

Do Not: Never dispose of Methyl 3-butenoate down the drain or in the regular trash.

Disposal Workflow
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Caption: Workflow for the proper disposal of Methyl 3-butenoate waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585572?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

